Cas no 2680694-45-3 (tert-butyl N-(3-cyano-4,5-diphenylfuran-2-yl)carbamate)

• Product Name: tert-butyl N-(3-cyano-4,5-diphenylfuran-2-yl)carbamate
• CAS No: 2680694-45-3
• MF: C₂₂H₂₀N₂O₃
• MW: 360.405805587769
• CID: 5622713
• PubChem ID: 165928091
• Update Time: 2025-06-08

tert-butyl N-(3-cyano-4,5-diphenylfuran-2-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• EN300-28299817
• 2680694-45-3
• tert-butyl N-(3-cyano-4,5-diphenylfuran-2-yl)carbamate

• Inchi： 1S/C22H20N2O3/c1-22(2,3)27-21(25)24-20-17(14-23)18(15-10-6-4-7-11-15)19(26-20)16-12-8-5-9-13-16/h4-13H,1-3H3,(H,24,25)
• InChI Key： DLJSSMWJQAVXQI-UHFFFAOYSA-N
• SMILES： O(C(NC1=C(C#N)C(C2C=CC=CC=2)=C(C2C=CC=CC=2)O1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 360.14739250g/mol
• Monoisotopic Mass: 360.14739250g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 550
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.4
• Topological Polar Surface Area: 75.3Ų

Additional information on tert-butyl N-(3-cyano-4,5-diphenylfuran-2-yl)carbamate

Introduction to Tert-butyl N-(3-cyano-4,5-diphenylfuran-2-yl)carbamate (CAS No. 2680694-45-3)

Tert-butyl N-(3-cyano-4,5-diphenylfuran-2-yl)carbamate, identified by the Chemical Abstracts Service Number (CAS No.) 2680694-45-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and biochemical research. This compound belongs to the class of carbamates, which are widely recognized for their versatile applications in medicinal chemistry and agrochemical formulations. The structural framework of this molecule incorporates a furan core, which is a heterocyclic aromatic ring system containing one oxygen atom, making it a valuable scaffold for designing bioactive molecules.

The tert-butyl moiety attached to the carbamate group not only enhances the stability of the compound but also influences its solubility and metabolic properties. This feature makes Tert-butyl N-(3-cyano-4,5-diphenylfuran-2-yl)carbamate a promising candidate for further exploration in drug development. The presence of a cyano group at the 3-position of the furan ring introduces additional electronic properties, which can modulate the reactivity and binding affinity of the molecule towards biological targets.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the potential bioactivity of such compounds with greater precision. Studies have indicated that the 3-cyano-4,5-diphenylfuran-2-yl moiety may exhibit interactions with various enzymes and receptors, making it a potential lead compound for therapeutic intervention. The diphenyl substitution pattern further enhances the molecular complexity, potentially contributing to selectivity and reduced side effects in drug candidates.

In the context of current research, Tert-butyl N-(3-cyano-4,5-diphenylfuran-2-yl)carbamate has been investigated for its potential role in modulating inflammatory pathways. Furan derivatives are known to possess anti-inflammatory properties, and modifications at the 3-position with a cyano group can enhance these effects. Preliminary in vitro studies have suggested that this compound may interact with cyclooxygenase (COX) enzymes, which are key players in inflammation and pain signaling. Such interactions could make it a valuable asset in developing novel anti-inflammatory agents.

The synthesis of Tert-butyl N-(3-cyano-4,5-diphenylfuran-2-yl)carbamate involves multi-step organic reactions, including condensation reactions and cyclization processes. The use of advanced synthetic methodologies ensures high purity and yield, which are critical for pharmaceutical applications. Researchers have leveraged modern techniques such as palladium-catalyzed cross-coupling reactions to construct the complex aryl-furan core efficiently. These synthetic strategies not only improve efficiency but also allow for structural modifications to optimize bioactivity.

One of the most compelling aspects of Tert-butyl N-(3-cyano-4,5-diphenylfuran-2-yl)carbamate is its potential as a building block for more complex drug molecules. The flexibility of its structure allows for further derivatization, enabling chemists to explore new pharmacophores and therapeutic strategies. For instance, appending additional functional groups or linking it to other bioactive entities could lead to novel compounds with enhanced pharmacological profiles.

The pharmacokinetic properties of this compound are also under investigation. The tert-butyl group contributes to lipophilicity, which can influence absorption and distribution in biological systems. Meanwhile, the polar furan ring and cyano group introduce regions for hydrogen bonding and hydrophobic interactions, respectively. These balance properties are crucial for designing molecules that can effectively reach their target sites within the body while maintaining stability during metabolic processes.

Recent publications highlight the growing interest in furan-based derivatives as pharmacological tools. Researchers have reported on their efficacy in treating neurological disorders, where modulation of neurotransmitter pathways is key. The structural features of Tert-butyl N-(3-cyano-4,5-diphenylfuran-2-yl)carbamate align well with these requirements, suggesting its potential utility in such contexts. Further preclinical studies are warranted to elucidate its mechanisms of action and therapeutic potential.

The chemical stability of Tert-butyl N-(3-cyano-4,5-diphenylfuran-2-yl)carbamate is another area of focus. Carbamates are known to be susceptible to hydrolysis under certain conditions, but modifications such as tert-butylation can mitigate this issue significantly. This stability is essential for ensuring that the compound remains effective throughout its shelf life and during storage or transport. Analytical techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are employed to confirm purity and stability profiles.

In conclusion,Tert-butyl N-(3-cyano-4,5-diphenylfuran-2-yl)carbamate (CAS No. 2680694-45-3) represents an intriguing compound with diverse applications in pharmaceutical research. Its unique structural features make it a promising candidate for further development into therapeutic agents targeting various diseases. As research continues to uncover new biological functions associated with furan derivatives,this molecule holds significant promise as a key component in next-generation drug discovery efforts.